Cas no 6127-14-6 (6-tert-butyl-2-[(2-phenylcyclopropanecarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 6-tert-butyl-2-[(2-phenylcyclopropanecarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 6127-14-6
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 1626356
• Update Time: 2024-08-29

6-tert-butyl-2-[(2-phenylcyclopropanecarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-[(2-phenylcyclopropanecarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• (2-Brom-6-nitro-phenyl)-aceton
• AC1MF0E0
• 6-tert-butyl-2-{[(2-phenylcyclopropyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• BIM-0030676.P001
• AGN-PC-00I182
• ST040933
• AKOS003271787
• MCULE-5206765399
• CBMicro_030586
• STK419167
• (2-Brom-6-nitro-phenyl)-aceton; AC1MF0E0; 6-tert-butyl-2-{[(2-phenylcyclopropyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide; BIM-0030676.P001; AGN-PC-00I182; ST040933; AKOS003271787; MCULE-5206765399; CBMicro_030586; STK419167;
• 1-(2-bromo-6-nitrophenyl)propan-2-one
• 2-Propanone, 1-(2-bromo-6-nitrophenyl)-

• Inchi： 1S/C9H8BrNO3/c1-6(12)5-7-8(10)3-2-4-9(7)11(13)14/h2-4H,5H2,1H3
• InChI Key： RPEQYNCSDKNNPL-UHFFFAOYSA-N
• SMILES： C(C1=C([N+]([O-])=O)C=CC=C1Br)C(=O)C

Computed Properties

• Exact Mass: 396.18734
• Monoisotopic Mass: 396.187149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 1.249
• Boiling Point: 566.4°C at 760 mmHg
• Flash Point: 296.4°C
• Refractive Index: 1.64
• PSA: 72.19